Cas no 885693-20-9 (tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate)

Tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate is a versatile boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. The tert-butyloxycarbonyl (Boc) protecting group enhances stability, facilitating handling and storage, while the tetrahydropyridine scaffold offers flexibility for further functionalization. The pinacol boronate moiety ensures efficient reactivity with aryl or vinyl halides under mild conditions, making it valuable in pharmaceutical and agrochemical synthesis. Its crystalline solid form and high purity (>95%) ensure reproducibility in complex transformations. This compound is particularly useful in constructing C-C bonds for heterocyclic frameworks, contributing to the development of bioactive molecules and advanced materials.
tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate structure
885693-20-9 structure
Product Name:tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate
CAS No:885693-20-9
MF:C16H28BNO4
MW:309.208825111389
MDL:MFCD10697911
CID:69308
PubChem ID:49835909
Update Time:2025-06-09

tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • TERT-BUTYL 5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3,6-DIHYDROPYRIDINE-1(2H)-CARBOXYLATE
    • 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester
    • 1-(tert-Butoxycarbonyl)-1,2,5,6-tetrahydro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • tert-Butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydropyridine-1(2H)-carboxylate
    • 1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dimethylethyl ester
    • 1-Boc-5,6-dihydro-2H-pyridine-3-boronic acid pinacol ester
    • tert-butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydropyridine-1(2H)-carboxylate
    • tert-Butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-pyridine-1-carboxylate
    • 1-Boc-1,2,5,6-tetrahydro-3-pyridylboronic Acid Pinacol Ester
    • 2-(1-Boc-1,2,5,6-tetrahydro-3-pyridyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 1-Boc-1,2,5,6-tetrahydro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 1-(tert-Butoxycarbonyl)-5,6-Dihydro-2H-pyridine-3-boronic Acid Pinacol Ester
    • 1-(tert-Butoxycarbonyl)-1,2,5,6-tetrahydro-3-pyridylboronic Acid Pinacol Ester
    • 2-[1-(tert-Butoxycarbonyl)-1,2,5,6-tetrahydro-3-pyridyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate
    • 1(2H)-Pyridinecarboxylic acid, 5,6-dihydro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dimethylethyl ester (9CI)
    • 885693-20-9
    • SY008465
    • tert-butyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate
    • PB25300
    • 1-(Boc)-1,2,5,6-tetrahydropyridine-3-boronic acid pinacol ester
    • 1-BOC-3,6-DIHYDRO-2H-PYRIDINE-5-BORONIC ACID PINACOL ESTER
    • B5844
    • DTXSID70678619
    • MFCD10697911
    • tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydropyridine-1(2H)-carboxylate, AldrichCPR
    • tert-Butyl3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydropyridine-1(2H)-carboxylate
    • STL556518
    • Z1508686554
    • KEEIJBAOTMNSEN-UHFFFAOYSA-N
    • EN300-170563
    • tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydropyridine-1(2H)-carboxylate, 95%
    • (1-(TERT-BUTOXYCARBONYL)-1,2,5,6-TETRAHYDROPYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
    • DS-13198
    • N-Boc-1,2,5,6-tetrahydropyridine-3-boronic Acid Pinacol Ester
    • 5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-3,6-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester
    • 5-(4,4,5,5-Tetramethyl[1,3,2]dioxaborolan-2-yl)-3,6-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester
    • BBL102712
    • SCHEMBL520363
    • 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-pyridine-1-carboxylicacid tert-butyl ester
    • AKOS015841253
    • tert-butyl 5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-3,6-DIHYDROPYRIDINE-1(2H)-CARBOXYLATE
    • tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborol
    • CS-W005209
    • MDL: MFCD10697911
    • Inchi: 1S/C16H28BNO4/c1-14(2,3)20-13(19)18-10-8-9-12(11-18)17-21-15(4,5)16(6,7)22-17/h9H,8,10-11H2,1-7H3
    • InChI Key: KEEIJBAOTMNSEN-UHFFFAOYSA-N
    • SMILES: O=C(N1CCC=C(B2OC(C)(C)C(C)(C)O2)C1)OC(C)(C)C

Computed Properties

  • Exact Mass: 309.21100
  • Monoisotopic Mass: 309.211
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 463
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48A^2

Experimental Properties

  • Density: 1.05
  • Melting Point: 103.0 to 107.0 deg-C
  • Boiling Point: 348℃ at 760 mmHg
  • Flash Point: 348.007 °C at 760 mmHg
  • Refractive Index: 1.488
  • PSA: 48.00000
  • LogP: 3.12290

tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate Security Information

tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate Pricemore >>

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abcr
AB438070-250 mg
1-Boc-5,6-dihydro-2H-pyridine-3-boronic acid pinacol ester, 97%; .
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tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  rt; 12 h, rt
Reference
gem-Difluorocyclopropanation of Alkenyl Trifluoroborates with the CF3SiMe3-NaI System
Hryshchuk, Oleksandr V.; Varenyk, Anatolii O.; Yurov, Yevhen; Kuchkovska, Yuliya O.; Tymtsunik, Andriy V.; et al, European Journal of Organic Chemistry, 2020, 2020(15), 2217-2224

Production Method 2

Reaction Conditions
1.1 Solvents: Dichloromethane ;  1 h, reflux; reflux → rt
1.2 Catalysts: Grubbs second generation catalyst ;  rt; overnight, rt
Reference
Multigram Synthesis of Heterabicyclo[n.1.0]alkan-1-yl Trifluoroborates
Kleban, Ihor; Krokhmaliuk, Yevhen; Reut, Sofiia; Shuvakin, Serhii; Pendyukh, Vyacheslav V.; et al, European Journal of Organic Chemistry, 2021, 2021(47), 6551-6560

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: 1,1-Bis(diphenylphosphino)ferrocene ,  [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  16 h, 80 °C
Reference
[1,2,4]Triazolo[1,5-a]pyrimidine Phosphodiesterase 2A Inhibitors: Structure and Free-Energy Perturbation-Guided Exploration
Tresadern, Gary ; Velter, Ingrid; Trabanco, Andres A. ; Van den Keybus, Frans; Macdonald, Gregor J.; et al, Journal of Medicinal Chemistry, 2020, 63(21), 12887-12910

tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate Raw materials

tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate Preparation Products

tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:885693-20-9)TERT-BUTYL 5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3,6-DIHYDROPYRIDINE-1(2H)-CARBOXYLATE
Order Number:sfd22734
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
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Additional information on tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate

tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate and Its Significance in Modern Chemical Research

The compound with the CAS number 885693-20-9 represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This compound, formally known as tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate, has garnered attention due to its unique structural features and potential applications in synthetic chemistry and drug development. The presence of a boronic acid moiety and a tetrahydropyridine scaffold makes it a valuable intermediate in cross-coupling reactions, which are pivotal in constructing complex molecular architectures.

In recent years, the field of medicinal chemistry has seen significant advancements in the development of novel therapeutic agents. The compound 885693-20-9 has been explored as a building block for more intricate molecules. Specifically, the boronic acid group allows for efficient Suzuki-Miyaura cross-coupling reactions, enabling the introduction of diverse substituents at the 5-position of the tetrahydropyridine ring. This flexibility is particularly advantageous in designing molecules with tailored biological activities.

The tetrahydropyridine core is a common pharmacophore found in numerous pharmacologically active compounds. Its structural motif is often associated with properties such as receptor binding affinity and metabolic stability. By incorporating this scaffold into synthetic strategies, researchers can leverage its known favorable characteristics while modifying other parts of the molecule to achieve desired pharmacological effects. The tert-butyl ester group further enhances the compound's utility as it can be hydrolyzed to yield a carboxylic acid or converted into other functional groups under appropriate conditions.

Recent studies have highlighted the importance of boronic acid derivatives in drug discovery. These compounds are not only versatile intermediates but also exhibit potential therapeutic properties themselves. For instance, boron-containing compounds have been investigated for their anti-cancer and anti-inflammatory activities. The specific boronic acid derivative found in 885693-20-9 could be a precursor to novel agents targeting various diseases by serving as a scaffold for further functionalization.

The synthesis of this compound involves multiple steps that showcase modern synthetic methodologies. The introduction of the tetramethyl-1,3,2-dioxaborolan-2-yl group is a critical step that requires precise control over reaction conditions to ensure high yield and purity. Advances in palladium-catalyzed cross-coupling reactions have made such transformations more accessible and efficient than ever before. This has enabled chemists to construct complex molecules with greater ease and precision.

The pharmaceutical industry continues to benefit from innovative approaches in synthetic chemistry. The ability to rapidly modify and optimize molecular structures is essential for developing new drugs that meet stringent safety and efficacy requirements. The compound 885693-20-9, with its well-defined reactivity and structural features, exemplifies how advances in organic synthesis can accelerate the discovery process.

In conclusion, the compound with CAS number 885693-20-9, named tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate, represents a significant contribution to modern chemical research. Its unique structural features make it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of molecular interactions grows and new synthetic techniques are developed, compounds like this will continue to play a crucial role in advancing drug discovery and development.

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Suzhou Senfeida Chemical Co., Ltd
(CAS:885693-20-9)TERT-BUTYL 5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3,6-DIHYDROPYRIDINE-1(2H)-CARBOXYLATE
sfd22734
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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